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| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 007431-25g |
Diethyl (difluoromethane)phosphonate |
1478-53-1 | 98% | 25g |
2568CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 007431-5g |
Diethyl (difluoromethane)phosphonate |
1478-53-1 | 98% | 5g |
616CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 007431-1g |
Diethyl (difluoromethane)phosphonate |
1478-53-1 | 98% | 1g |
341CNY | 2021-05-07 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D131989-1g |
Diethyl Difluoromethanephosphonate |
1478-53-1 | 97% | 1g |
¥124.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D131989-5g |
Diethyl Difluoromethanephosphonate |
1478-53-1 | 97% | 5g |
¥538.90 | 2023-09-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 007431-25g |
Diethyl Difluoromethanephosphonate |
1478-53-1 | 98% | 25g |
2568.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 007431-5g |
Diethyl Difluoromethanephosphonate |
1478-53-1 | 98% | 5g |
616.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 007431-1g |
Diethyl Difluoromethanephosphonate |
1478-53-1 | 98% | 1g |
341.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GG638-20g |
Diethyl Difluoromethanephosphonate |
1478-53-1 | 98% | 20g |
2079.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GG638-5g |
Diethyl Difluoromethanephosphonate |
1478-53-1 | 98% | 5g |
630.0CNY | 2021-07-13 |
Audited Supplier
Diethyl difluoromethanephosphonate (CAS 1478-53-1) is an organophosphorus compound that has gained significant attention in modern synthetic chemistry and material science. This fluorinated phosphonate ester features unique chemical properties due to the combination of phosphorus and fluorine atoms in its molecular structure, making it valuable for various industrial and research applications.
The molecular structure of diethyl difluoromethanephosphonate consists of a central phosphorus atom bonded to two ethoxy groups, one difluoromethyl group, and one oxygen atom. This specific arrangement gives the compound its characteristic reactivity and stability. The presence of fluorine atoms contributes to enhanced electrophilic properties and improved thermal stability compared to non-fluorinated analogs.
Recent studies highlight the growing importance of fluorinated phosphonates in pharmaceutical research, particularly in the development of enzyme inhibitors and prodrugs. The diethyl difluoromethanephosphonate structure serves as a valuable building block for creating biologically active molecules with improved metabolic stability and membrane permeability.
In material science, CAS 1478-53-1 finds applications as a precursor for flame-retardant additives and specialty polymers. The compound's ability to incorporate fluorine atoms into polymer backbones makes it particularly useful for developing materials with enhanced chemical resistance and thermal properties. Researchers are currently exploring its potential in creating advanced fluoropolymer materials for high-performance applications.
The synthesis of diethyl difluoromethanephosphonate typically involves the reaction of diethyl phosphite with difluorocarbene precursors. Modern synthetic approaches focus on improving the yield and purity of this process while minimizing environmental impact. Recent advancements in green chemistry methodologies have led to more sustainable production routes for this valuable compound.
Analytical characterization of 1478-53-1 commonly employs techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and infrared spectroscopy. The 19F NMR spectrum provides particularly valuable information about the compound's purity and structural integrity, with characteristic chemical shifts around -80 to -90 ppm.
From a commercial perspective, the demand for diethyl difluoromethanephosphonate has been steadily increasing due to its expanding applications in various industries. Major chemical suppliers have reported growing interest from pharmaceutical companies and material science researchers seeking high-purity samples of this specialty chemical.
Storage and handling of CAS 1478-53-1 require standard laboratory precautions for organophosphorus compounds. The material should be kept in tightly sealed containers under inert atmosphere to prevent moisture absorption and degradation. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when working with this chemical.
The future outlook for diethyl difluoromethanephosphonate applications appears promising, with ongoing research exploring its potential in energy storage materials, advanced coatings, and medicinal chemistry. The unique combination of phosphorus and fluorine chemistry offered by this compound continues to inspire innovative applications across multiple scientific disciplines.
Environmental considerations regarding fluorinated phosphonate compounds have prompted investigations into their biodegradation pathways and ecological impact. Current research suggests that while these materials demonstrate good stability under normal conditions, appropriate disposal methods should be followed to minimize environmental release.
For researchers interested in working with 1478-53-1, several commercial suppliers offer this compound in various purity grades and package sizes. Recent market trends indicate a shift toward smaller, research-scale quantities to accommodate the growing academic interest in this fluorinated building block.
In conclusion, diethyl difluoromethanephosphonate represents an important class of organophosphorus compounds with wide-ranging applications in modern chemistry. Its unique structural features and reactivity profile make it a valuable tool for synthetic chemists and material scientists alike. As research into fluorine-containing compounds continues to expand, the significance of this specific phosphonate ester is likely to grow accordingly.
